2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide

• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11-7-9-13(10-8-11)12(2)17-20(18,19)15-6-4-3-5-14(15)16/h3-10,12,17H,1-2H3
• InChI Key: QHHOVUCIBSYKCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NS(=O)(=O)C2=CC=CC=C2F

Description

2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide is an organic compound that belongs to the class of benzenesulfonamides. This compound is characterized by the presence of a fluorine atom, a benzenesulfonamide group, and a 4-methylphenyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide typically involves the reaction of 2-fluorobenzenesulfonyl chloride with 1-(4-methylphenyl)ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve stirring the reactants at room temperature for several hours until the reaction is complete.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing the reaction conditions to increase yield and purity. The use of automated reactors and continuous flow systems can also enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted benzenesulfonamides.

Scientific Research Applications

2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Medicine: As a potential therapeutic agent in the development of new drugs.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking the substrate from accessing the enzyme. This inhibition can lead to various biological effects, depending on the enzyme or receptor targeted.

Comparison with Similar Compounds

Similar Compounds

• 2-fluoro-N-[1-(4-methylphenyl)ethyl]aniline
• 4-fluoro-N-(3-methylphenyl)-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide
• 2-Bromo-4-fluoro-N-methyl-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide

Uniqueness

2-fluoro-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide is unique due to the presence of the fluorine atom, which imparts specific chemical properties such as increased stability and reactivity. The compound’s structure allows it to participate in a wide range of chemical reactions, making it a versatile reagent in scientific research.